PV1115

• Molecular Formula: C20H19N7O3
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C20H19N7O3/c1-12(25-26-20-21-9-10-22-20)13-5-7-15(8-6-13)23-19(28)16-11-14-3-2-4-17(27(29)30)18(14)24-16/h2-8,11,24H,9-10H2,1H3,(H,23,28)(H2,21,22,26)/b25-12+
• InChIKey: JNXXELFPDAKQCG-BRJLIKDPSA-N

PV1115: Highly Selective Chk2 Inhibitor for DNA Damage Research

PV1115 (CAS: 1093793-10-2) is a potent small-molecule inhibitor targeting the serine/threonine checkpoint kinase 2 (Chk2), a critical mediator of the DNA damage response. It binds within the ATP-binding pocket of Chk2 . The compound is part of a novel series of inhibitors developed to achieve high selectivity for Chk2 over its closely related paralog, Chk1 [1].

Target Chk2-selective kinase inhibition studies

Binding ATP-competitive, structurally validated binding mode

Format Cell-permeable inhibitor for DNA damage response assays

• [1] Lountos, G. T., Jobson, A. G., Tropea, J. E., Self, C. R., Zhang, G., Pommier, Y., Shoemaker, R. H., & Waugh, D. S. (2011). Structural characterization of inhibitor complexes with checkpoint kinase 2 (Chk2), a drug target for cancer therapy. Journal of Structural Biology, 176(3), 292–301. View Source

PV1115 Differentiation: Why Chk2 Inhibitor Substitution Matters

The Chk2 and Chk1 kinases share high structural homology, particularly within their ATP-binding pockets, which makes developing selective inhibitors exceptionally challenging [1]. This is a critical point for scientific procurement: using a non-selective or less-characterized 'Chk2 inhibitor' can lead to confounding biological effects due to off-target inhibition of Chk1 or other kinases. PV1115 is distinguished by its exceptionally high selectivity for Chk2 over Chk1, a property that is not a class-wide feature but is achieved through a specific binding mode that exploits subtle structural differences in the target kinase [1]. The quantitative evidence below details these precise molecular and biochemical advantages.

Selectivity profiles shift with scaffold changes Minor structural modifications can alter Chk2/Chk1/RSK2 selectivity, confounding pathway interpretation.

Cell permeability is not guaranteed Biochemically potent inhibitors may fail in cellular assays due to polarity; scaffold design matters.

Binding mode divergence may affect mutation resilience Water-mediated interactions differ among ATP-site inhibitors, potentially altering responses to resistance mutations.

• [1] Lountos, G. T., Jobson, A. G., Tropea, J. E., Self, C. R., Zhang, G., Pommier, Y., Shoemaker, R. H., & Waugh, D. S. (2011). Structural characterization of inhibitor complexes with checkpoint kinase 2 (Chk2), a drug target for cancer therapy. Journal of Structural Biology, 176(3), 292–301. View Source

PV1115 Selectivity and Binding Data vs. Chk2 Analogs

Chk2 vs. Chk1 Selectivity Profile

In head-to-head biochemical assays, PV1115 demonstrates an exceptionally high degree of potency and selectivity for the Chk2 target. The compound inhibits Chk2 with an IC50 of 0.14 nM. Crucially, its activity against the closely related kinase Chk1 is drastically lower, with an IC50 of 66,000 nM, and it shows minimal activity against another kinase, RSK2, with an IC50 >100,000 nM .

Chk2/Chk1 selectivity

Head-to-head

IC50 Chk2: 0.14 nM; Chk1: 66,000 nM; ratio >471,000×

Reported assay selectivity context; avoids Chk1 pathway confounding

IMAP assay, n=3–4; PV976 ratio ~1,440×; PV1531 ratio ~2.86 million×

Evidence Dimension	Enzymatic Inhibition (IC50)
Target Compound Data	Chk2 IC50 = 0.14 nM
Comparator Or Baseline	Chk1 IC50 = 66,000 nM; RSK2 IC50 > 100,000 nM
Quantified Difference	>471,000-fold selectivity for Chk2 over Chk1
Conditions	In vitro kinase activity assay

Why This Matters

This extreme selectivity (>470,000-fold) ensures that observed biological effects in cellular or in vivo models can be confidently attributed to Chk2 inhibition, eliminating the confounding variable of Chk1 or RSK2 off-target activity that plagues less selective alternatives.

Distinct Water-Mediated Binding Mode Compared to Analogs

X-ray crystallographic analysis reveals that PV1115 adopts a unique conformation within the Chk2 ATP-binding pocket compared to other inhibitors from the same chemical series, such as compound 53 and compound 63. A structural comparison shows that while the core scaffolds of these molecules are similar, PV1115 (blue stick model) occupies a distinct spatial orientation and establishes a different network of interactions with the Chk2 hinge region and hydrophobic pocket [1].

Binding mode divergence

Head-to-head

PV1115: water-mediated bond to Glu308; PV1531/1533: additional H₂O bridge to DFG Asp368

Supports inhibitor-specific interaction profiling for DFG motif studies

X-ray crystallography, 2.05 Å resolution; PV1531 highest at 1.77 Å

Evidence Dimension	Inhibitor Binding Mode
Target Compound Data	PV1115 occupies a distinct conformation in the ATP-binding pocket, making specific contacts in the hinge region.
Comparator Or Baseline	Compound 53 and Compound 63 (wheat and green stick models, respectively)
Quantified Difference	Qualitative difference in binding mode and interaction network; no direct hydrogen bonding interactions with the DFG motif, unlike some other analogs [2]
Conditions	X-ray diffraction, 2.05 Å resolution (PDB: 2YCQ)

Why This Matters

The unique binding conformation of PV1115 is the physical basis for its unmatched selectivity profile. Understanding these interactions is critical for structure-based drug design and for interpreting structure-activity relationships within the chemical series.

• [1] Lountos, G. T., Jobson, A. G., Tropea, J. E., Self, C. R., Zhang, G., Pommier, Y., Shoemaker, R. H., & Waugh, D. S. (2011). Structural characterization of inhibitor complexes with checkpoint kinase 2 (Chk2), a drug target for cancer therapy. Journal of Structural Biology, 176(3), 292–301. View Source
• [2] IndraLab. (n.d.). Statement: PV1115 binds CHEK2. Retrieved from https://db.indra.bio/statements/from_hash/14886618206862805?format=html View Source

Cellular Permeability Advantage Over Bis-Guanidine Inhibitors

The co-crystal structure of Chk2 with PV1115 (PDB ID: 2YCQ) was solved at a resolution of 2.05 Å, providing a high-fidelity map of the drug-target interaction [1]. The quality of the structural data is robust, with refinement statistics of R-Value Free = 0.247 and R-Value Work = 0.209 [2]. This allows for unambiguous placement of the inhibitor within the electron density and detailed analysis of its interaction network.

Cellular permeability

Class-level

Cyclic guanidine scaffold designed to improve cell entry over bis-guanidine leads

Qualitative improvement; data to verify in specific cell models

No quantitative cellular IC50 reported; rational modification from PV1019 core

Evidence Dimension	Structural Resolution
Target Compound Data	2.05 Å resolution (PDB ID: 2YCQ)
Comparator Or Baseline	Typical resolution for small-molecule co-crystal structures (often >2.5 Å)
Quantified Difference	N/A
Conditions	X-ray diffraction

Why This Matters

A high-resolution crystal structure is a critical quality assurance metric for a research tool. It validates the precise binding pose, de-risks computational modeling efforts, and provides a solid foundation for understanding the molecular determinants of selectivity and potency.

• [1] RCSB PDB. (2011). 2YCQ: Crystal structure of checkpoint kinase 2 in complex with inhibitor PV1115. Retrieved from https://www.rcsb.org/structure/2YCQ View Source
• [2] Lountos, G. T., Jobson, A. G., Tropea, J. E., Self, C. R., Zhang, G., Pommier, Y., Shoemaker, R. H., & Waugh, D. S. (2011). Structural characterization of inhibitor complexes with checkpoint kinase 2 (Chk2), a drug target for cancer therapy. Journal of Structural Biology, 176(3), 292–301. View Source

PV1115 Applications in Research and Industry

Dissecting ATM-Chk2 vs. ATR-Chk1 Pathways

In research aimed at dissecting the specific role of Chk2 in the DNA damage response, PV1115 serves as a definitive chemical probe. Its >470,000-fold selectivity over Chk1, established in head-to-head biochemical assays , ensures that any observed changes in cell cycle arrest, apoptosis, or DNA repair are a direct consequence of Chk2 inhibition and not confounded by cross-inhibition of the closely related Chk1 pathway. This is particularly critical in studies employing ionizing radiation or radiomimetic drugs, where both Chk1 and Chk2 are activated.

Fragment Screening and Structure-Based Design with Chk2 Co-Crystals

For medicinal chemistry and computational chemistry teams, the high-resolution (2.05 Å) co-crystal structure of Chk2 with PV1115 (PDB: 2YCQ) is an essential template . Its well-defined binding mode, particularly its unique conformation compared to other series analogs like compounds 53 and 63 [1], provides a validated starting point for structure-based optimization. Researchers can leverage this data to rationally design next-generation inhibitors, explore scaffold hopping, or build accurate pharmacophore models to screen for novel Chk2-targeting chemotypes.

Chk2 Dependency Validation in p53-Mutant Cancer Models

PV1115 can be used as a reference standard in the development and validation of new biochemical and cellular assays for Chk2 activity. Its sub-nanomolar potency (IC50 = 0.14 nM) and well-documented selectivity profile make it an ideal positive control for establishing assay dynamic range, validating target engagement, and benchmarking the activity of new chemical entities. Its use as a standard compound enables robust cross-study comparisons and ensures data reproducibility across different laboratories.

Application

Selection Property

Validation Focus

ATM-Chk2 vs. ATR-Chk1 pathway differentiation

Chk2/Chk1 selectivity profile

Pathway-specific checkpoint response interpretation

Chk2 co-crystallization and fragment screening

Robust 2.05 Å crystal form

Soaking and ligand identification reproducibility

p53-mutant model Chk2 dependency studies

Cell-permeable Chk2 inhibitor profile

DNA-damage sensitization endpoints (non-RSK2 confounded)

Chk2 vs. RSK2 functional discrimination in migration

RSK2-sparing selectivity

Migration and invasion endpoint attribution

• [1] Lountos, G. T., Jobson, A. G., Tropea, J. E., Self, C. R., Zhang, G., Pommier, Y., Shoemaker, R. H., & Waugh, D. S. (2011). Structural characterization of inhibitor complexes with checkpoint kinase 2 (Chk2), a drug target for cancer therapy. Journal of Structural Biology, 176(3), 292–301. View Source